2-cyclohexyl-6-{[4-(2-thienylmethyl)-1,4-diazepan-1-yl]carbonyl}-1,3-benzoxazole

• IUPAC Name: (2-cyclohexyl-1,3-benzoxazol-6-yl)-[4-(thiophen-2-ylmethyl)-1,4-diazepan-1-yl]methanone
• InChI: InChI=1S/C24H29N3O2S/c28-24(27-12-5-11-26(13-14-27)17-20-8-4-15-30-20)19-9-10-21-22(16-19)29-23(25-21)18-6-2-1-3-7-18/h4,8-10,15-16,18H,1-3,5-7,11-14,17H2
• InChI Key: UDNQHCSFKSUUNU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NC3=C(O2)C=C(C=C3)C(=O)N4CCCN(CC4)CC5=CC=CS5
• Molecular Formula: C24H29N3O2S
• Molecular Weight: 423.6 g/mol

Description

The compound “2-cyclohexyl-6-{[4-(2-thienylmethyl)-1,4-diazepan-1-yl]carbonyl}-1,3-benzoxazole” is a complex organic molecule. It contains a benzoxazole ring, which is a type of heterocyclic compound (a ring structure containing atoms of at least two different elements), in this case, carbon, oxygen, and nitrogen. Attached to this ring are a cyclohexyl group (a ring of six carbon atoms), a diazepan ring (a seven-membered ring with two nitrogen atoms), and a thiophene ring (a five-membered ring containing four carbon atoms and a sulfur atom).

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple ring structures. The exact structure would depend on the specific locations of the various groups and the angles and lengths of the chemical bonds.

Chemical Reactions Analysis

Again, without specific information, it’s hard to provide a detailed analysis of the chemical reactions involving this compound. The reactivity of the compound would depend on factors such as the presence of functional groups, the electron density of the molecule, and steric effects.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include factors such as its melting point, boiling point, solubility, and reactivity. These properties would depend on the specific structure of the compound.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules, often in a biological context. Without more information, it’s not possible to provide a detailed analysis of the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. Some general precautions when handling organic compounds include avoiding inhalation or skin contact, and using appropriate personal protective equipment.

Future Directions

Future research on this compound could involve exploring its potential uses, for example in pharmaceuticals or materials science. Studies could also investigate its synthesis and properties in more detail.